Cas no 63142-47-2 (12,14-tritriacontanedione)

• Product Name: 12,14-tritriacontanedione
• CAS No: 63142-47-2
• MF: C₃₃H₆₄O₂
• MW: 492.860071182251
• CID: 2008651
• PubChem ID: 71373292
• Update Time: 2025-04-21

12,14-tritriacontanedione Chemical and Physical Properties

Names and Identifiers

• 12,14-tritriacontanedione
• tritriacontane-12,14-dione
• DTXSID60796119
• 63142-47-2
• tritriacontan-12,14-dione

• Inchi： 1S/C33H64O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-22-24-26-28-30-33(35)31-32(34)29-27-25-23-21-12-10-8-6-4-2/h3-31H2,1-2H3
• InChI Key： IXYSMBBIFVNPAB-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 492.49063128g/mol
• Monoisotopic Mass: 492.49063128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 30
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones